Cas no 88710-43-4 (1H-Imidazo[4,5-b]pyrazine, 2-[4-(trifluoromethyl)phenyl]-)

1H-Imidazo[4,5-b]pyrazine, 2-[4-(trifluoromethyl)phenyl]- structure
88710-43-4 structure
Product Name:1H-Imidazo[4,5-b]pyrazine, 2-[4-(trifluoromethyl)phenyl]-
CAS No:88710-43-4
MF:C12H7F3N4
MW:264.205991983414
CID:623663
PubChem ID:13232464
Update Time:2025-04-19

1H-Imidazo[4,5-b]pyrazine, 2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazo[4,5-b]pyrazine, 2-[4-(trifluoromethyl)phenyl]-
    • 2-[4-(trifluoromethyl)phenyl]-1H-imidazo[4,5-b]pyrazine
    • SCHEMBL10742407
    • DTXSID30530587
    • HSPFOQLBIIPMNN-UHFFFAOYSA-N
    • 88710-43-4
    • Inchi: 1S/C12H7F3N4/c13-12(14,15)8-3-1-7(2-4-8)9-18-10-11(19-9)17-6-5-16-10/h1-6H,(H,16,17,18,19)
    • InChI Key: HSPFOQLBIIPMNN-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1=NC2C(=NC=CN=2)N1)(F)F

Computed Properties

  • Exact Mass: 264.06228073g/mol
  • Monoisotopic Mass: 264.06228073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 54.5Ų
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